1-benzyl-3-nitro-N'-{(E)-[4-(propan-2-yloxy)phenyl]methylidene}-1H-pyrazole-5-carbohydrazide

• Molecular Formula: C21H21N5O4
• Molecular Weight: 407.4 g/mol
• IUPAC Name: 2-benzyl-5-nitro-N-[(E)-(4-propan-2-yloxyphenyl)methylideneamino]pyrazole-3-carboxamide
• InChI: InChI=1S/C21H21N5O4/c1-15(2)30-18-10-8-16(9-11-18)13-22-23-21(27)19-12-20(26(28)29)24-25(19)14-17-6-4-3-5-7-17/h3-13,15H,14H2,1-2H3,(H,23,27)/b22-13+
• InChI Key: UHXUVWVYRRXMAI-LPYMAVHISA-N
• Isomeric SMILES: CC(C)OC1=CC=C(C=C1)/C=N/NC(=O)C2=CC(=NN2CC3=CC=CC=C3)[N+](=O)[O-]
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C=NNC(=O)C2=CC(=NN2CC3=CC=CC=C3)[N+](=O)[O-]

Description

1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE is a complex organic compound that features a pyrazole ring substituted with various functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE typically involves multi-step organic reactions. One common route includes the following steps:

Formation of the pyrazole ring: This can be achieved by the reaction of hydrazine with a 1,3-diketone under acidic conditions.

Benzylation: The benzyl group can be introduced via a nucleophilic substitution reaction using benzyl chloride.

Condensation: The final step involves the condensation of the pyrazole derivative with 4-isopropoxybenzaldehyde under basic conditions to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE can undergo various chemical reactions, including:

Oxidation: The nitro group can be further oxidized to form nitroso or other higher oxidation state derivatives.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The benzyl group can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate or chromium trioxide in acidic medium.

Reduction: Hydrogen gas with palladium on carbon (Pd/C) catalyst.

Substitution: Alkyl halides or aryl halides in the presence of a strong base like sodium hydride.

Major Products

Oxidation: Formation of nitroso derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of various substituted pyrazole derivatives.

Scientific Research Applications

1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE has several applications in scientific research:

Medicinal Chemistry: It can be used as a lead compound for the development of new drugs, particularly those targeting specific enzymes or receptors.

Materials Science: Its unique structure makes it a candidate for the development of new materials with specific electronic or optical properties.

Biological Studies: It can be used to study the interaction of pyrazole derivatives with biological systems, providing insights into their mechanism of action.

Mechanism of Action

The mechanism of action of 1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE involves its interaction with specific molecular targets. The nitro group can participate in redox reactions, while the pyrazole ring can interact with enzymes or receptors. The benzyl and isopropoxyphenyl groups can enhance the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Similar Compounds

1-BENZYL-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE: Lacks the isopropoxyphenyl group, which may reduce its binding affinity.

1-BENZYL-N’~5~-[(E)-1-(4-METHOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE: Contains a methoxy group instead of an isopropoxy group, which can alter its electronic properties.

Uniqueness

1-BENZYL-N’~5~-[(E)-1-(4-ISOPROPOXYPHENYL)METHYLIDENE]-3-NITRO-1H-PYRAZOLE-5-CARBOHYDRAZIDE is unique due to the presence of the isopropoxyphenyl group, which can enhance its interaction with specific molecular targets, making it a valuable compound for further research and development.